![molecular formula C18H32N4O2S B5668335 3-{(3R*,4S*)-1-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-morpholin-4-ylpiperidin-3-yl}propan-1-ol](/img/structure/B5668335.png)
3-{(3R*,4S*)-1-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-morpholin-4-ylpiperidin-3-yl}propan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis The synthesis of compounds related to 3-{(3R*,4S*)-1-[(4-isopropyl-1,2,3-thiadiazol-5-yl)methyl]-4-morpholin-4-ylpiperidin-3-yl}propan-1-ol often involves complex reactions, including cyclization, aminomethylation, and the use of specific reagents to introduce various functional groups. These methods are crucial for creating the desired structural features that confer the biological activities of interest (Paulrasu et al., 2014).
Molecular Structure Analysis The molecular structure of compounds within this family is characterized by the presence of morpholine, thiadiazole, and piperidine rings. These structures are often studied using X-ray diffraction, NMR, and other spectroscopic methods to determine their conformations and the spatial arrangement of atoms, which are critical for their biological activity (Kotan & Yüksek, 2016).
Chemical Reactions and Properties The chemical reactivity of such compounds involves interactions with enzymes or biological targets, which can be influenced by the specific substituents on the thiadiazole, morpholine, and piperidine rings. The synthesis pathways and chemical reactions are tailored to enhance the desired biological or pharmacological effects, such as antimicrobial, antitumor, or antioxidant activities (Pokhodylo & Shyyka, 2014).
Physical Properties Analysis The physical properties, including solubility, melting point, and crystalline structure, are influenced by the molecular architecture. These properties are essential for determining the compound's suitability for further development into pharmacological agents. Studies on similar compounds have shown that crystal packing and solubility can affect the bioavailability and efficacy of the compounds (Bredikhin et al., 2015).
Chemical Properties Analysis The chemical properties, including reactivity with biological targets, stability under physiological conditions, and potential for modification or conjugation with other molecules, are critical for the development of therapeutic agents. Investigations into compounds of this family have demonstrated a range of biological activities, influenced by the specific chemical properties of the thiadiazole, morpholine, and piperidine components (Yancheva et al., 2012).
properties
IUPAC Name |
3-[(3R,4S)-4-morpholin-4-yl-1-[(4-propan-2-ylthiadiazol-5-yl)methyl]piperidin-3-yl]propan-1-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H32N4O2S/c1-14(2)18-17(25-20-19-18)13-21-6-5-16(15(12-21)4-3-9-23)22-7-10-24-11-8-22/h14-16,23H,3-13H2,1-2H3/t15-,16+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBAWORUMPOCZLR-CVEARBPZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(SN=N1)CN2CCC(C(C2)CCCO)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=C(SN=N1)CN2CC[C@@H]([C@@H](C2)CCCO)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.